Cas no 2171822-13-0 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171822-13-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6307768
• PubChem ID: 165502340
• Update Time: 2025-05-25

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• EN300-1490223
• 2171822-13-0
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxolane-2-carboxylic acid

• Inchi： 1S/C25H28N2O6/c28-23(27-14-16-11-12-22(33-16)24(29)30)10-5-13-26-25(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21-22H,5,10-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： YTGFQULNLOCYKQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid

Introduction to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic Acid (CAS No. 2171822-13-0)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid, identified by its CAS number 2171822-13-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, including drug development and molecular recognition. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and an amide functional group, makes it a subject of intense study for its potential therapeutic benefits.

The molecular framework of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid is characterized by its unique combination of heterocyclic and aliphatic components. The presence of a fluoren group, known for its excellent photophysical properties, suggests that this compound may have applications in photochemical research and potentially in the development of light-sensitive pharmaceuticals. Additionally, the amide bond within the molecule contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The fluoren-based moiety in 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid offers a unique opportunity to explore such interactions due to its ability to modulate electronic properties and binding affinities. This has led to several studies investigating its potential as a tool compound in biochemical assays and as a precursor for more complex drug molecules.

The synthesis of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the methoxycarbonyl group into the molecule enhances its solubility and reactivity, making it more amenable to further functionalization. This aspect has been particularly useful in medicinal chemistry where such modifications can significantly influence the pharmacokinetic properties of drug candidates.

One of the most compelling aspects of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid is its potential as a building block for more complex structures. Researchers have leveraged its scaffold to develop novel analogs with enhanced biological activity. For instance, modifications to the amide group have been shown to alter binding interactions with target proteins, leading to improved efficacy in preclinical models. These findings underscore the importance of this compound in the context of drug discovery and development.

The< strong>fluoren-based moiety also presents opportunities for applications beyond traditional pharmaceuticals. Its fluorescence properties make it an attractive candidate for use in bioimaging techniques, where it can serve as a fluorescent probe for tracking biological processes in real-time. Additionally, the oxolane ring provides rigidity to the molecule, which can be advantageous in designing molecules with specific three-dimensional shapes that are optimized for binding to biological targets.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171822-13-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features, including the presence of a fluoren group and an amide bond, make it a valuable tool for exploring new chemical entities and developing innovative therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of pharmaceutical chemistry.